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Compound of Interest
Compound Name: 4-Bromo-2-iodoaniline

Cat. No.: B187669

L  Get Quote

For researchers, scientists, and drug development professionals, ensuring safe handling and
disposal of chemicals is paramount. This document provides immediate, essential safety and
logistical information for 4-Bromo-2-iodoaniline, including personal protective equipment
(PPE), operational plans, and disposal guidelines.

Physical and Chemical Properties

A summary of the key physical and chemical properties of 4-Bromo-2-iodoaniline is presented
below.

Property Value

Molecular Formula

CeHsBrIN

Molecular Weight 297.92 g/mol [1]

Appearance White to Gray to Red powder to crystal
Melting Point 69 - 72 °C (156.2 - 161.6 °F)[2]

Purity 297%][1]

Storage Temperature

4°C, protect from light[1]
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Hazard Identification and Personal Protective

Equipment (PPE)

4-Bromo-2-iodoaniline is a hazardous substance that is toxic if swallowed, in contact with

skin, or inhaled. It is known to cause skin irritation, serious eye damage, and may cause

respiratory irritation.[2][3] Adherence to the following PPE guidelines is mandatory to minimize

exposure risks.

PPE Category

Specification

Rationale

Hand Protection

Chemical-resistant gloves
(e.g., nitrile, neoprene, or butyl
rubber).[4]

Prevents skin contact and
absorption. Aromatic amines
can be absorbed through the
skin.[4]

Eye/Face Protection

Chemical splash goggles or
safety glasses with side
shields. A face shield may be

required for splash hazards.[4]

[5]

Protects eyes from dust
particles and splashes of
solutions containing the

compound.[4]

Skin and Body Protection

A flame-resistant lab coat worn
over personal clothing that

covers the legs.[4][5]

Protects the skin from
accidental spills and

contamination.[4]

Respiratory Protection

All' handling should be
conducted in a certified
chemical fume hood. If
engineering controls are
insufficient, a dust mask (type
N95 or equivalent) or a full-
face respirator may be

necessary.[4]

Prevents inhalation of airborne
dust or aerosols, a primary

route of exposure.[4]

Operational Plan: Safe Handling and Storage

A systematic approach is essential for the safe handling of 4-Bromo-2-iodoaniline.
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Handling Protocol:

e Preparation: Conduct a thorough risk assessment before beginning any experiment. Ensure
all necessary PPE is available and in good condition. Verify that safety showers and
eyewash stations are readily accessible.

» Weighing and Transfer:

o Perform all weighing and transfers of the solid compound within a chemical fume hood to
minimize inhalation exposure.[2]

o Use anti-static measures where necessary to prevent dust clouds.
o Avoid creating dust.[2]
e |n Use:
o Avoid contact with skin and eyes.[5]
o Do not breathe vapors or dust.[2][5]
o Do not eat, drink, or smoke when using this product.[2][5]
o Wash hands thoroughly after handling.[2][5]

e Storage:

o

Store in a tightly closed container in a dry, cool, and well-ventilated place.[2]

[¢]

Store locked up.[2][6]

[¢]

Protect from light.[2]

[e]

Store under an inert atmosphere.[2]

First Aid Measures

In case of exposure, follow these first aid measures and seek immediate medical attention.

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.fishersci.com/store/msds?partNumber=AC397910050&productDescription=4-BROMO-2-IODOANILINE%2C+9+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC397910050&productDescription=4-BROMO-2-IODOANILINE%2C+9+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.technopharmchem.com/application/uploads/files/1585927272_4-BROMOANILINE.pdf
https://www.fishersci.com/store/msds?partNumber=AC397910050&productDescription=4-BROMO-2-IODOANILINE%2C+9+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.technopharmchem.com/application/uploads/files/1585927272_4-BROMOANILINE.pdf
https://www.fishersci.com/store/msds?partNumber=AC397910050&productDescription=4-BROMO-2-IODOANILINE%2C+9+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.technopharmchem.com/application/uploads/files/1585927272_4-BROMOANILINE.pdf
https://www.fishersci.com/store/msds?partNumber=AC397910050&productDescription=4-BROMO-2-IODOANILINE%2C+9+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.technopharmchem.com/application/uploads/files/1585927272_4-BROMOANILINE.pdf
https://www.fishersci.com/store/msds?partNumber=AC397910050&productDescription=4-BROMO-2-IODOANILINE%2C+9+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC397910050&productDescription=4-BROMO-2-IODOANILINE%2C+9+5GR&vendorId=VN00032119&countryCode=US&language=en
https://store.apolloscientific.co.uk/storage/msds/OR400127_msds.pdf
https://www.fishersci.com/store/msds?partNumber=AC397910050&productDescription=4-BROMO-2-IODOANILINE%2C+9+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC397910050&productDescription=4-BROMO-2-IODOANILINE%2C+9+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b187669?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

Exposure Route

First Aid Procedure

Inhalation

Remove the victim to fresh air and keep at rest
in a position comfortable for breathing. Call a

physician if you feel unwell.[2][5]

Skin Contact

Wash with plenty of soap and water. Remove
contaminated clothing and wash it before reuse.

Get medical advice/attention.[2][5]

Eye Contact

Rinse cautiously with water for several minutes.
Remove contact lenses, if present and easy to
do. Continue rinsing. Immediately call a
POISON CENTER or doctor/physician.[2][5][6]

Ingestion

Rinse mouth. Immediately call a POISON
CENTER or doctor/physician.[2][5]

Disposal Plan

Proper disposal of 4-Bromo-2-iodoaniline and its containers is crucial to prevent

environmental contamination.

e Unused/Surplus Chemical: Dispose of contents/container to an approved waste disposal

plant.[2] Do not dispose of down the drain.

o Contaminated Labware: Disposable items (e.g., gloves, pipette tips) that have come into

contact with the chemical should be collected in a designated hazardous waste container.

e Regulations: All disposal practices must be in accordance with local, regional, and national

regulations.[5]

Emergency Procedures: Chemical Spill

In the event of a spill, follow the established emergency protocol.
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Workflow for Handling a 4-Bromo-2-iodoaniline Spill

Chemical Spill Occurs

Evacuate Immediate Area

i

Alert Supervisor and Safety Officer

'

Don Appropriate PPE
(respirator, gloves, goggles, lab coat)

'

Contain the Spill
(use inert absorbent material)

'

Carefully Collect Spilled Material
(sweep or shovel into a suitable container)

'

Decontaminate the Area

i

Dispose of Waste as Hazardous

'

Complete a Spill Report

Click to download full resolution via product page

Caption: Workflow for handling a chemical spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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